Cas no 90042-20-9 ([1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 7-acetyl-5-methyl-)
90042-20-9 structure
Product Name:[1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 7-acetyl-5-methyl-
CAS No:90042-20-9
MF:C12H10N4O3
MW:258.232801914215
CID:795668
PubChem ID:13437066
Update Time:2025-04-19
[1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 7-acetyl-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 7-acetyl-5-methyl-
- 7-acetyl-5-methyl-2H-[1,2,4]triazolo[4,3-a]quinoxaline-1,4-dione
- 90042-20-9
- 7-Acetyl-5-methyl-[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione
- 7-Acetyl-5-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione
- CHEMBL124057
- DTXSID80540797
-
- Inchi: 1S/C12H10N4O3/c1-6(17)7-3-4-8-9(5-7)15(2)11(18)10-13-14-12(19)16(8)10/h3-5H,1-2H3,(H,14,19)
- InChI Key: IZQCSGGASSXGGT-UHFFFAOYSA-N
- SMILES: O=C1C2=NNC(N2C2C=CC(C(C)=O)=CC=2N1C)=O
Computed Properties
- Exact Mass: 258.07529019g/mol
- Monoisotopic Mass: 258.07529019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 82.1Ų
[1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 7-acetyl-5-methyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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